Cas no 565-52-6 (2,4-dibromo-1,1,1-trifluorobutane)

2,4-dibromo-1,1,1-trifluorobutane structure
565-52-6 structure
Product Name:2,4-dibromo-1,1,1-trifluorobutane
CAS No:565-52-6
MF:C4H5Br2F3
MW:269.885710477829
CID:1602459
PubChem ID:11140168
Update Time:2025-04-21

2,4-dibromo-1,1,1-trifluorobutane Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dibromo-1,1,1-trifluorobutane
    • A831091
    • DTXSID30456718
    • 2,4-dibromo-1,1,1-trifluoro-butane
    • SCHEMBL8629366
    • 565-52-6
    • OTMJZYBDBAVGET-UHFFFAOYSA-N
    • 2,4-dibromo-1,1,1-trifluorobutane
    • Inchi: 1S/C4H5Br2F3/c5-2-1-3(6)4(7,8)9/h3H,1-2H2
    • InChI Key: OTMJZYBDBAVGET-UHFFFAOYSA-N
    • SMILES: BrC(C(F)(F)F)CCBr

Computed Properties

  • Exact Mass: 269.86896g/mol
  • Monoisotopic Mass: 267.87101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų
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